N-(3,4-dimethylphenyl)-1,9-dioxa-4-azaspiro[5.5]undecane-4-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-1,9-dioxa-4-azaspiro[5.5]undecane-4-carboxamide
• InChI: InChI=1S/C17H24N2O3/c1-13-3-4-15(11-14(13)2)18-16(20)19-7-10-22-17(12-19)5-8-21-9-6-17/h3-4,11H,5-10,12H2,1-2H3,(H,18,20)
• InChI Key: JNZNBNHTXIARPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCOC3(C2)CCOCC3)C
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

N-(3,4-dimethylphenyl)-1,9-dioxa-4-azaspiro[5.5]undecane-4-carboxamide, also known as DMXAA, is a small molecule that has been extensively studied for its potential as an anti-cancer agent. DMXAA was first isolated from the Australian plant Duboisia myoporoides, and its synthesis has been achieved through various methods.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel Synthesis Methods : A novel Prins cascade process has been developed for synthesizing 1,9-dioxa-4-azaspiro[5.5]undecane derivatives, which includes compounds similar to N-(3,4-dimethylphenyl)-1,9-dioxa-4-azaspiro[5.5]undecane-4-carboxamide. This process involves coupling of aldehydes with specific benzenesulfonamides, representing a significant advancement in the synthesis of spiromorpholinotetrahydropyran derivatives (Reddy, Medaboina, Sridhar, & Singarapu, 2014).

• Electrochemical Studies : Research into the redox behavior of similar compounds in non-aqueous media has been conducted. These studies provide insights into the electrochemical properties of compounds like this compound, which is crucial for understanding their potential applications in various fields (Abou-Elenien, Aboutabl, Sherin, & Fahmy, 1991).

• Chiral Building Blocks : The compound has been synthesized using chiral building blocks derived from rac-1,n-alkanediols, which is significant for creating enantiomerically pure forms of the compound. This approach is particularly important in the synthesis of compounds for pharmaceutical applications, where enantiomeric purity can greatly affect drug efficacy and safety (Izquierdo, Plaza, Rodríguez, & Tamayo, 2003).

Potential Biological Applications

• Antiviral Activities : Compounds structurally similar to this compound have been evaluated for antiviral activities, particularly against influenza viruses. This research indicates potential uses of these compounds in developing antiviral drugs (Göktaş, Vanderlinden, Naesens, Cesur, & Cesur, 2012).

• Cancer Research : Similar compounds have shown significant inhibition of cancer cell growth in human cancer cells grown in tissue culture, suggesting their potential application in cancer research and therapy (Rice, Sheth, & Wheeler, 1973).

Other Applications

• Material Sciences : These compounds have been used in the synthesis of novel polymers, such as linear poly(amide-acetals), which can be crosslinked to form insoluble, infusible solids. This application demonstrates the potential use of these compounds in materials science and engineering (Pryde, Moore, Teeter, & Cowan, 1962).